Cas no 1218790-65-8 (5-Fluoro-2-(methylthio)phenylboronic acid)

5-Fluoro-2-(methylthio)phenylboronic acid is a boronic acid derivative featuring both a fluorine substituent and a methylthio group on the phenyl ring. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety serves as a key intermediate for constructing biaryl structures. The electron-withdrawing fluorine and sulfur-containing methylthio group enhance its reactivity and selectivity in palladium-catalyzed transformations. It is particularly valuable in pharmaceutical and agrochemical synthesis due to its stability and compatibility with diverse reaction conditions. The compound is typically supplied as a white to off-white crystalline solid, with high purity to ensure optimal performance in synthetic applications. Proper storage under inert conditions is recommended to maintain stability.
5-Fluoro-2-(methylthio)phenylboronic acid structure
1218790-65-8 structure
Product Name:5-Fluoro-2-(methylthio)phenylboronic acid
CAS No:1218790-65-8
MF:C7H8BFO2S
MW:186.011624336243
MDL:MFCD15143469
CID:857503
PubChem ID:53216369
Update Time:2025-10-24

5-Fluoro-2-(methylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-FLUORO-2-(METHYLTHIO)PHENYLBORONIC ACID
    • (5-Fluoro-2-(methylthio)phenyl)boronic acid
    • (5-fluoro-2-methylsulfanylphenyl)boronic acid
    • CS-0174934
    • BS-21179
    • (5-Fluoro-2-(methylthio)phenyl)boronicacid
    • SCHEMBL2369392
    • Boronic acid, B-[5-fluoro-2-(methylthio)phenyl]-
    • AKOS006333275
    • DB-344769
    • 5-FLUORO-2-(METHYLSULFANYL)PHENYLBORONIC ACID
    • D71629
    • 1218790-65-8
    • UNHPHSXZIHGFFA-UHFFFAOYSA-N
    • DTXSID20681613
    • MFCD15143469
    • [5-Fluoro-2-(methylsulfanyl)phenyl]boronic acid
    • 5-Fluoro-2-(methylthio)phenylboronic acid
    • MDL: MFCD15143469
    • Inchi: 1S/C7H8BFO2S/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4,10-11H,1H3
    • InChI Key: UNHPHSXZIHGFFA-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1B(O)O)F

Computed Properties

  • Exact Mass: 186.03200
  • Monoisotopic Mass: 186.0322090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • PSA: 65.76000
  • LogP: 0.22740

5-Fluoro-2-(methylthio)phenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

5-Fluoro-2-(methylthio)phenylboronic acid Pricemore >>

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Additional information on 5-Fluoro-2-(methylthio)phenylboronic acid

5-Fluoro-2-(methylthio)phenylboronic acid (CAS No. 1218790-65-8): A Versatile Compound in Modern Pharmaceutical Research

5-Fluoro-2-(methylthio)phenylboronic acid (CAS No. 1218790-65-8) is a significant compound in the field of pharmaceutical and chemical research, known for its unique properties and potential applications. This boronic acid derivative has garnered considerable attention due to its ability to participate in various chemical reactions, particularly in the synthesis of complex organic molecules and drug candidates.

The structure of 5-Fluoro-2-(methylthio)phenylboronic acid consists of a phenyl ring substituted with a fluoro group at the 5-position and a methylthio group at the 2-position, along with a boronic acid functional group. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for a wide range of applications.

One of the key features of 5-Fluoro-2-(methylthio)phenylboronic acid is its reactivity in Suzuki-Miyaura coupling reactions. These reactions are widely used in organic synthesis to form carbon-carbon bonds, particularly in the preparation of biologically active compounds. The boronic acid group facilitates these couplings by acting as an efficient coupling partner, enabling the synthesis of complex molecules with high yields and selectivity.

In recent years, there has been significant progress in understanding the role of boronic acids in medicinal chemistry. Studies have shown that compounds like 5-Fluoro-2-(methylthio)phenylboronic acid can be used as building blocks for the development of novel drugs. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of boronic acids in the design and synthesis of inhibitors for various enzymes, including kinases and proteases, which are implicated in numerous diseases such as cancer and neurodegenerative disorders.

The fluoro substitution on the phenyl ring of 5-Fluoro-2-(methylthio)phenylboronic acid adds another layer of complexity to its properties. Fluorine atoms are known to modulate the electronic and steric properties of molecules, often leading to enhanced biological activity and improved pharmacokinetic profiles. This makes 5-Fluoro-2-(methylthio)phenylboronic acid an ideal starting material for the synthesis of fluorinated pharmaceuticals, which are increasingly important in modern drug discovery.

The methylthio group on the phenyl ring also plays a crucial role in the reactivity and stability of 5-Fluoro-2-(methylthio)phenylboronic acid. Sulfur-containing functionalities are known to participate in various chemical transformations, including nucleophilic substitutions and oxidative processes. These reactions can be harnessed to introduce additional functional groups or modify existing ones, thereby expanding the synthetic utility of this compound.

In addition to its synthetic applications, 5-Fluoro-2-(methylthio)phenylboronic acid has shown promise in materials science. Boronic acids have been used to develop functional materials with unique properties, such as self-healing polymers and stimuli-responsive materials. The combination of fluorine and sulfur functionalities in this compound could potentially lead to new materials with enhanced performance characteristics.

The safety profile of 5-Fluoro-2-(methylthio)phenylboronic acid is another important consideration. While boronic acids are generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to ensure safe handling and storage. Researchers should be aware of potential hazards associated with boronic acids, such as their reactivity with water and their sensitivity to air.

In conclusion, 5-Fluoro-2-(methylthio)phenylboronic acid (CAS No. 1218790-65-8) is a versatile compound with significant potential in pharmaceutical research, organic synthesis, and materials science. Its unique structure and reactivity make it an invaluable tool for scientists working on the development of new drugs and functional materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.

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